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Compound of Interest

Compound Name: 5-Formyl-2-methoxybenzoic acid

Cat. No.: B1276804 Get Quote

Essential Safety and Handling Guide for 5-
Formyl-2-methoxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Formyl-2-methoxybenzoic acid (CAS RN: 84923-70-6). Adherence to these procedures is

vital for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Formyl-2-methoxybenzoic acid is classified as an irritant and is harmful if swallowed. It can

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

Therefore, appropriate personal protective equipment must be worn at all times.

Table 1: Personal Protective Equipment (PPE) Requirements
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Scenario Required PPE Justification

Receiving and Unpacking - Safety glasses- Nitrile gloves

Protects against accidental

exposure from a damaged

container.

Weighing and Aliquoting

(Solid)

- Safety goggles- Face shield

(if splash risk)- Nitrile gloves

(double-gloving

recommended)- Lab coat or

chemical-resistant apron- N95

respirator or working in a fume

hood

Minimizes risk of inhaling

airborne particles and protects

skin and eyes from contact.

Preparing Solutions

(Dissolving)

- Chemical splash goggles-

Face shield- Nitrile gloves

(double-gloving

recommended)- Chemical-

resistant lab coat or apron

Protects against splashes of

the chemical and solvent.

Conducting Reactions

- Chemical splash goggles-

Face shield- Appropriate

chemical-resistant gloves

(consult glove manufacturer's

guide for specific solvents)-

Flame-retardant lab coat (if

working with flammable

solvents)- Work in a certified

chemical fume hood

Provides comprehensive

protection during experimental

procedures where reactions

may be unpredictable.

Waste Disposal
- Chemical splash goggles-

Nitrile gloves- Lab coat

Protects against splashes and

contamination during the

disposal process.

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.

Wear safety glasses and nitrile gloves during unpacking.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[1]

The storage area should be clearly labeled with the chemical name and hazard symbols.

2. Weighing and Aliquoting (Solid Form):

Perform all weighing and aliquoting operations in a certified chemical fume hood or a

ventilated enclosure to avoid inhalation of dust particles.[4][5]

Wear safety goggles, a lab coat, and nitrile gloves. For larger quantities, consider double-

gloving.

Use a dedicated, clean spatula and weighing vessel. Avoid creating dust.

After handling, thoroughly wash hands and any exposed skin with soap and water.[1][6]

3. Solution Preparation:

Always prepare solutions in a chemical fume hood.[4][5]

Wear chemical splash goggles, a face shield, a chemical-resistant lab coat, and nitrile

gloves.

When dissolving, add the solid 5-Formyl-2-methoxybenzoic acid to the solvent slowly to

avoid splashing.

Ensure proper ventilation and be aware of the properties of the solvent being used.

4. Experimental Use:

All experiments involving 5-Formyl-2-methoxybenzoic acid should be conducted in a

chemical fume hood.
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Maintain a clean and organized workspace.

Keep all containers closed when not in use.

Be aware of potential chemical incompatibilities. This compound is a carboxylic acid and an

aldehyde, and may react with strong bases, oxidizing agents, and reducing agents.

Disposal Plan
1. Waste Segregation and Collection:

All solid waste contaminated with 5-Formyl-2-methoxybenzoic acid (e.g., weighing paper,

contaminated gloves, paper towels) should be placed in a dedicated, labeled hazardous

waste container.

Solutions containing this chemical should be collected in a separate, labeled hazardous

waste container for liquid organic waste.

Do not mix with incompatible waste streams.

2. Disposal Procedure:

Dispose of all waste in accordance with local, state, and federal regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines and to arrange for waste pickup.

Do not pour any waste containing this chemical down the drain.[7]

Emergency Procedures
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Exposure Type Immediate Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1][6][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][2][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][7]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small spills,

absorb with an inert material (e.g., sand,

vermiculite) and place in a sealed container for

disposal. For large spills, contact your

institution's EHS department immediately.

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling 5-Formyl-2-methoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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